Cas no 2171517-99-8 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidocyclopent-2-ene-1-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidocyclopent-2-ene-1-carboxylic acid
• CAS No: 2171517-99-8
• MF: C₂₆H₂₆N₂O₅
• MW: 446.495047092438
• CID: 5793625
• PubChem ID: 165546084
• Update Time: 2025-10-21

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidocyclopent-2-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]cyclopent-2-ene-1-carboxylic acid
• EN300-1491099
• 2171517-99-8
• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidocyclopent-2-ene-1-carboxylic acid

• Inchi： 1S/C26H26N2O5/c1-2-7-23(24(29)27-17-13-12-16(14-17)25(30)31)28-26(32)33-15-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h2-6,8-13,16-17,22-23H,1,7,14-15H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： BOZIFGBYHXLZKB-UHFFFAOYSA-N
• SMILES： O(C(NC(CC=C)C(NC1C=CC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 446.18417193g/mol
• Monoisotopic Mass: 446.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidocyclopent-2-ene-1-carboxylic acid

Recent Advances in the Study of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidocyclopent-2-ene-1-carboxylic acid (CAS: 2171517-99-8)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidocyclopent-2-ene-1-carboxylic acid (CAS: 2171517-99-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. Its structural complexity, characterized by the presence of a cyclopentene ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a versatile building block for the development of novel bioactive molecules. Researchers have successfully utilized this compound in solid-phase peptide synthesis (SPPS) to create peptide conjugates with enhanced stability and bioavailability.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidocyclopent-2-ene-1-carboxylic acid exhibit promising inhibitory effects on specific enzymatic targets, including proteases and kinases. These findings suggest potential applications in the treatment of diseases such as cancer and inflammatory disorders. Further mechanistic studies are underway to elucidate the precise molecular interactions responsible for these effects.

The synthesis of this compound has also been optimized in recent research. A novel, high-yield synthetic route involving palladium-catalyzed cross-coupling reactions has been reported, significantly improving the efficiency of production. This advancement is expected to facilitate broader exploration of its applications in medicinal chemistry and drug discovery.

Looking ahead, researchers are focusing on the development of targeted delivery systems using this compound as a scaffold. Its unique chemical properties make it an attractive candidate for the design of prodrugs and drug conjugates, particularly in the field of oncology. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidocyclopent-2-ene-1-carboxylic acid represents a promising compound with diverse applications in medicinal chemistry. Continued research into its synthesis, biological activity, and therapeutic potential is likely to yield significant advancements in drug development in the coming years.